Cas no 1565043-35-7 (3-amino-1-(quinolin-7-yl)propan-1-ol)

• Product Name: 3-amino-1-(quinolin-7-yl)propan-1-ol
• CAS No: 1565043-35-7
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 6444931
• PubChem ID: 84670752
• Update Time: 2025-06-08

3-amino-1-(quinolin-7-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(quinolin-7-yl)propan-1-ol
• EN300-1859527
• 1565043-35-7

• Inchi： 1S/C12H14N2O/c13-6-5-12(15)10-4-3-9-2-1-7-14-11(9)8-10/h1-4,7-8,12,15H,5-6,13H2
• InChI Key： PDODXMJOSWCUMH-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=CC=CN=C2C=1)CCN

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-amino-1-(quinolin-7-yl)propan-1-ol

Introduction to 3-amino-1-(quinolin-7-yl)propan-1-ol (CAS No. 1565043-35-7)

3-amino-1-(quinolin-7-yl)propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1565043-35-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a quinoline moiety linked to a propylamine group, has garnered attention due to its structural complexity and potential biological activities. The quinoline scaffold is well-documented for its role in medicinal chemistry, particularly in the development of antimicrobial, antimalarial, and anticancer agents. The introduction of an amino group at the propyl chain enhances the compound's versatility, making it a valuable intermediate in the synthesis of more complex molecules.

The structural motif of 3-amino-1-(quinolin-7-yl)propan-1-ol positions it as a promising candidate for further exploration in drug discovery. The presence of both a quinoline ring system and an amino substituent allows for diverse functionalization, enabling chemists to tailor its properties for specific applications. In recent years, there has been growing interest in quinoline derivatives due to their ability to interact with biological targets such as enzymes and receptors. The propylamine group further extends this potential by providing a handle for further chemical modifications, including the formation of amides, ureas, and other bioactive entities.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for their pharmacological potential. Virtual screening techniques, combined with molecular docking studies, have been employed to identify interactions between 3-amino-1-(quinolin-7-yl)propan-1-ol and various biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and inflammation. The quinoline ring is known to disrupt DNA replication and transcription in pathogens, while the amino group can participate in hydrogen bonding interactions with biological macromolecules.

In the context of drug development, the synthesis of 3-amino-1-(quinolin-7-yl)propan-1-ol represents a significant step forward in creating novel therapeutic agents. The compound's ability to serve as a building block for more complex molecules makes it particularly valuable for medicinal chemists seeking to design next-generation drugs. For instance, derivatives of this compound have been explored as potential inhibitors of kinases and other enzymes involved in signal transduction pathways. Such pathways are often dysregulated in diseases like cancer, making them attractive targets for therapeutic intervention.

The chemical synthesis of 3-amino-1-(quinolin-7-yl)propan-1-ol involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key synthetic strategies include condensation reactions between appropriately substituted quinoline precursors and aminoalkanes. Advances in catalytic methods have enabled more efficient and environmentally friendly routes to these intermediates. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the carbon-carbon bonds within the quinoline framework. Such methods not only improve efficiency but also allow for greater control over regioselectivity, which is crucial for producing compounds with desired biological activities.

The pharmacological evaluation of 3-amino-1-(quinolin-7-yl)propan-1-ol has revealed several promising properties. Preclinical studies indicate that this compound may possess anti-inflammatory and anticancer effects by modulating key signaling pathways. The quinoline moiety is known to interfere with bacterial DNA gyrase, an enzyme essential for bacterial replication. Meanwhile, the amino group can engage in interactions with mammalian enzymes, potentially leading to therapeutic benefits. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic profile.

From a synthetic chemistry perspective, 3-amino-1-(quinolin-7-ylo)-propan-l-l ol serves as an excellent model system for exploring new methodologies. Its structural features challenge chemists to develop innovative approaches for constructing complex heterocycles while maintaining functional group compatibility throughout the synthetic sequence. Collaborative efforts between synthetic chemists and biologists have led to novel strategies for derivatization and testing these compounds in vitro and in vivo.

The future prospects for 3-amino-l-(quinolin--7-yI)propa-n-l-l ol are exciting, with ongoing research aimed at expanding its applications in drug discovery and materials science. As computational tools become more sophisticated, virtual screening will continue to play a pivotal role in identifying new leads derived from this scaffold. Additionally, green chemistry principles are being integrated into synthetic protocols to minimize environmental impact while maximizing efficiency.

In summary, 3-amino-l(quinollne--7-yI)-propa-n-l-I ol (CAS No.. 1565043--35--7) represents a fascinating compound with significant potential across multiple disciplines.. Its unique structural features make it an ideal candidate for further exploration , offering opportunities for innovation both i n synthetic chemistry i nd pharmaceutical research . With continued advancements i n methodology ans analytical techniques , this molecule i s poised t o make substantial contributions t o science ans medicine i n the years t o come . p>